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Fungisterol is a bio-active sterol found in certain fungi [1]. Its structure is defined by the IUPAC name 5a-
Ergost-7-en-3f-ol [1]. Structurally, it is part of the ergostane-type sterol family, characterized by 28 carbon
atoms (C28H480) and a molar mass of 400.691 g-mol~* [1].

The table below summarizes its core chemical identity:

Property Description

IUPAC Name 50-Ergost-7-en-3[3-ol [1]

Chemical Formula C28H480 [1]

Molar Mass 400.691 g-mol~1 [1]

Type Bio-active sterol (Ergostane-type) [1]
Source Produced by certain fungi [2]

Context within Fungal Sterol Biosynthesis

Fungisterol is an intermediate in the complex biosynthetic pathway of the primary fungal sterol, ergosterol

[3] [4]. This pathway is a key target for azole and polyene antifungal drugs [3]. The following diagram
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outlines the general ergosterol pathway in fungi, showing where fungisterol and its immediate precursor,

episterol, are positioned.

(C4 Demethylation & Other Steps)

C5(6) Desaturation

(Downstream Conversions)

Click to download full resolution via product page
Simplified pathway showing fungisterol's role in ergosterol synthesis.

In the model yeast Saccharomyces cerevisiae, fungisterol is derived from its precursor, episterol [4]. The
conversion involves a desaturation step at the C5(6) position. It is important to note that the specific enzymes
and genes (e.g., ERG3, ERG6) involved in the steps immediately before and after fungisterel can vary

significantly between fungal species like S. cerevisiae and the pathogen Aspergillus fumigatus [3].
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Research Context and Suggested Next Steps

The search results indicate that a comprehensive, data-rich guide on fungisterol is not readily available. To

acquire the depth of information required for drug development, I suggest you:

e Consult Specialized Scientific Databases: Direct queries on platforms like PubMed, Google
Scholar, or SciFinder using specific search terms such as "fungisterol biosynthesis,” "fungisterol
NMR," "fungisterol quantification,” or "fungisterol drug target” will yield primary research articles.

¢ Investigate Broader Pathway Reviews: Literature reviewing the ergosterol biosynthesis pathway
(e.g., "Regulation of Sterol Biosynthesis in Aspergillus fumigatus" [3]) often contains detailed
information on intermediates, including fungisterol, along with discussions of regulatory mechanisms
that are relevant for drug discovery.

¢ Focus on Pathogenic Fungi: For therapeutic development, target your search on human pathogens
like Aspergillus fumigatus and Candida albicans, where sterol biosynthesis is a well-validated
antifungal target [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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